Cas no 1287669-95-7 (4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1287669-95-7
• MF: C₉H₁₂N₄O₄
• MW: 240.215981483459
• MDL: MFCD23143166
• CID: 5178261
• Update Time: 2025-08-03

4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide
• AMY5073
• 1H-Pyrazole-3-carboxamide, 4-nitro-1-(tetrahydro-2H-pyran-4-yl)-

• MDL： MFCD23143166
• Inchi： 1S/C9H12N4O4/c10-9(14)8-7(13(15)16)5-12(11-8)6-1-3-17-4-2-6/h5-6H,1-4H2,(H2,10,14)
• InChI Key： RGRFXFOSADUTLN-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C(C(C(N)=O)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: -0.4
• Topological Polar Surface Area: 116

Additional information on 4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide

4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide (CAS No. 1287669-95-7): An Overview of a Promising Compound in Medicinal Chemistry

4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide (CAS No. 1287669-95-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of the nitro group and the tetrahydro-2H-pyran moiety in its structure adds to its complexity and potential utility in drug development.

The chemical structure of 4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide is characterized by a pyrazole ring substituted with a nitro group at the 4-position and a tetrahydro-2H-pyran ring at the 1-position. The carboxamide functional group further enhances its reactivity and solubility, making it an attractive candidate for various medicinal applications. The tetrahydro-2H-pyran ring, in particular, is known for its ability to confer lipophilicity and improve membrane permeability, which are crucial factors in drug design.

Recent studies have highlighted the potential of 4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide has also shown promise in the field of neurodegenerative diseases. A study conducted by a team at the University of California, San Francisco, found that this compound can protect neurons from oxidative stress-induced damage. The protective effect is attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit apoptosis pathways. These findings suggest that 4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide has been studied for its pharmacokinetic properties. Research published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for both acute and chronic treatment regimens.

The safety profile of 4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide has also been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with no significant adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxamide (CAS No. 1287669-95-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its anti-inflammatory and neuroprotective properties, make it an attractive candidate for drug development. Ongoing research continues to explore its therapeutic potential and optimize its pharmacological properties for clinical use.